Cas no 1806016-67-0 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate
• CAS No: 1806016-67-0
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 4884778
• Update Time: 2025-06-08

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate

• Inchi： 1S/C11H13F3N2O2/c1-2-18-8(17)3-6-5-16-10(11(13)14)7(4-15)9(6)12/h5,11H,2-4,15H2,1H3
• InChI Key： GTOCIWZNLGZMDG-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(F)F)C=1CN)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate (CAS No. 1806016-67-0): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate (CAS No. 1806016-67-0) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The presence of both amine and carboxylate functionalities, coupled with fluorinated aromatic rings, endows this molecule with distinctive chemical properties that are highly relevant to contemporary drug discovery efforts.

The molecular framework of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate is built around a pyridine core, which is a common motif in biologically active molecules. The substitution pattern, featuring an amino methyl group at the 3-position, a difluoromethyl group at the 2-position, and a fluoro atom at the 4-position, along with an acetate ester at the 5-position, contributes to its complex reactivity and potential biological activity. This specific arrangement of atoms and functional groups has been strategically designed to interact with biological targets in a manner that could lead to therapeutic benefits.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate are particularly noteworthy, as they can modulate the electronic properties of the molecule and influence its interactions with enzymes and receptors. Such modifications are often employed to optimize drug-like properties, including solubility, bioavailability, and selectivity.

The amine group at the 3-position of this compound is another critical feature that opens up numerous possibilities for further chemical modification. This functionality can be readily incorporated into larger molecules through various coupling reactions, such as amide or urea bond formation, allowing for the synthesis of complex peptidomimetics or protein inhibitors. The versatility of this amine group makes Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate a valuable building block in medicinal chemistry.

The acetate ester at the 5-position provides an additional site for chemical manipulation. Ester functionalities are commonly used in drug design due to their ability to enhance solubility and improve pharmacokinetic profiles. Furthermore, the ester group can be hydrolyzed under physiological conditions, releasing a free carboxylic acid that can participate in further biochemical reactions. This feature makes Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate a versatile intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before they are synthesized. The unique structure of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate has been subjected to virtual screening studies to identify potential binding interactions with target proteins. These computational approaches have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways and cancer metabolism.

In vitro studies have begun to explore the pharmacological potential of derivatives derived from Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate. Initial experiments have shown promising results regarding its ability to modulate enzyme activity and interfere with signaling pathways relevant to disease processes. For instance, modifications aimed at enhancing the binding affinity for specific targets have led to compounds with improved potency and selectivity. These findings underscore the importance of fluorinated pyridines as pharmacophores in modern drug discovery.

The synthesis of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. The use of fluorinating agents has been particularly crucial in introducing the fluoro substituents at specific positions on the pyridine ring.

The purity and quality of synthetic intermediates are essential for obtaining reliable biological data. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been utilized to confirm the structural integrity of each synthetic step leading up to the final product. These rigorous analytical methods ensure that any impurities or byproducts do not interfere with subsequent biological evaluations.

The potential applications of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate extend beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for designing probes used in biochemical research or as scaffolds for developing novel materials with tailored properties. The versatility of this compound underscores its significance as a tool molecule in various scientific disciplines.

Ongoing research efforts aim to further elucidate the mechanisms by which derivatives of this compound interact with biological systems. By integrating experimental data with computational modeling, scientists hope to gain deeper insights into how structural modifications influence biological activity. Such knowledge will be instrumental in guiding future synthetic endeavors toward developing more effective therapeutic agents.

The impact of fluorinated pyridines on modern pharmaceuticals cannot be overstated. Their unique properties have led to significant advancements in drug design and development over recent decades. As research continues into new applications for compounds like Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetate, it is expected that their role will continue to expand within both academic research and industrial settings.